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Compound of Interest

Compound Name: Tris(dimethylamido)aluminum(III)

Cat. No.: B1591162 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Tris(dimethylamido)aluminum(III) (TDMAA), a water-reactive and flammable

organoaluminum compound. The following procedures are designed for researchers, scientists,

and drug development professionals to ensure the safe handling and disposal of this

hazardous material in a laboratory setting. Adherence to institutional and local regulations is

mandatory.

Immediate Safety and Logistical Information
Tris(dimethylamido)aluminum(III) is a hazardous material that requires careful handling and

storage.[1][2][3] It is a flammable solid that reacts violently with water and moisture, releasing

flammable gases that can spontaneously ignite.[2][3][4] The compound is also corrosive and

can cause severe skin burns and eye damage.[1][3]

Personal Protective Equipment (PPE): When handling TDMAA, it is imperative to use

appropriate personal protective equipment to prevent exposure. This includes:

Flame-resistant laboratory coat

Chemical-resistant gloves (neoprene or nitrile rubber are recommended)[5]

Chemical safety goggles and a face shield[2]
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In case of potential inhalation of dust or vapors, a NIOSH/MSHA or European Standard EN

149 approved respirator should be used.[2]

Storage and Handling:

Store Tris(dimethylamido)aluminum(III) in a tightly sealed, moisture-free container under

an inert atmosphere, such as nitrogen or argon.[1][4][5]

Keep the compound in a cool, dry, and well-ventilated area, away from sources of ignition

and incompatible materials like strong oxidizing agents.[2][4][5]

All handling of TDMAA should be conducted in a glovebox or a fume hood with an inert

atmosphere.

Spill Management: In the event of a spill:

Eliminate all ignition sources from the area.

Evacuate non-essential personnel.

Do not use water to clean up the spill.[5]

Carefully cover the spill with a dry, non-combustible absorbent material such as dry sand,

vermiculite, or diatomaceous earth.[5]

Collect the absorbed material using spark-proof tools and place it in a dry, sealed container

for disposal.[5]

Quantitative Data Summary
The following table summarizes key quantitative data for Tris(dimethylamido)aluminum(III).
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Property Value

Molecular Formula C₆H₁₈AlN₃

Molecular Weight 159.21 g/mol [1]

Appearance White to yellow crystals[1]

Melting Point 82-84 °C[1][6]

Density 0.865 g/mL at 25 °C[6]

Flash Point 21.1 °C (70.0 °F) - closed cup[6]

Hazard Class 4.3 (Water-reactive)[2]

Operational Plan for Disposal: Step-by-Step
Neutralization Protocol
The following protocol outlines a method for the safe neutralization of small quantities of

Tris(dimethylamido)aluminum(III) waste in a laboratory setting. This procedure should be

performed in a fume hood, and all necessary PPE must be worn.

Objective: To safely neutralize the reactivity of Tris(dimethylamido)aluminum(III) by

controlled reaction with a suitable solvent, followed by quenching with a proton source.

Materials:

Tris(dimethylamido)aluminum(III) waste

Anhydrous, non-protic solvent (e.g., hexane, toluene)

Isopropanol

Methanol

Water

Dry ice or an ice bath for cooling
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Inert gas supply (nitrogen or argon)

Schlenk flask or a three-necked round-bottom flask equipped with a magnetic stirrer, an

addition funnel, and a gas inlet/outlet.

Experimental Protocol:

Inert Atmosphere Preparation:

Set up the reaction flask in a fume hood and ensure it is clean and dry.

Purge the flask with an inert gas (nitrogen or argon) to remove air and moisture. Maintain

a positive pressure of the inert gas throughout the procedure.

Dilution of the Waste:

Under the inert atmosphere, carefully transfer the Tris(dimethylamido)aluminum(III)
waste into the reaction flask.

Add an anhydrous, non-protic solvent (e.g., hexane or toluene) to the flask to dilute the

waste. A 5-10 fold dilution by volume is recommended to help dissipate heat during the

neutralization process.

Controlled Quenching - Step 1: Isopropanol Addition:

Cool the flask containing the diluted waste in a dry ice/acetone bath or an ice bath to

control the reaction temperature.

Slowly add isopropanol dropwise to the stirred solution using the addition funnel. The

reaction is exothermic, so the addition rate should be controlled to maintain a manageable

temperature.

Continue adding isopropanol until the vigorous reaction ceases.

Controlled Quenching - Step 2: Methanol Addition:

Once the reaction with isopropanol has subsided, slowly add methanol dropwise to the

mixture. Methanol is more reactive than isopropanol and will quench any remaining
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unreacted TDMAA.

Controlled Quenching - Step 3: Water Addition:

After the reaction with methanol is complete, very slowly and cautiously add water

dropwise to the mixture to ensure all reactive material is destroyed.

Final Neutralization and Disposal:

Once the addition of water is complete and no further reaction is observed, allow the

mixture to warm to room temperature.

The resulting solution will contain aluminum salts and organic solvents. This mixture

should be collected in a properly labeled hazardous waste container.

Dispose of the container through your institution's hazardous waste management

program.[2][3][4]

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of Tris(dimethylamido)aluminum(III).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

